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Compound of Interest

Compound Name: Methyl indole-6-carboxylate

Cat. No.: B024179 Get Quote

An In-depth Technical Guide to Methyl Indole-6-
carboxylate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl indole-6-carboxylate is a heterocyclic compound belonging to the indole family. It

serves as a crucial building block and intermediate in the synthesis of a wide range of

biologically active molecules. Its unique structure, featuring the indole nucleus, makes it a

valuable scaffold in medicinal chemistry, particularly in the development of novel therapeutic

agents. This technical guide provides a comprehensive overview of the physical and chemical

properties of Methyl indole-6-carboxylate, detailed experimental protocols for its synthesis,

and insights into its relevance in biological pathways.

Physicochemical Properties
The physical and chemical properties of Methyl indole-6-carboxylate are summarized below.

It is important to note that while some properties have been experimentally determined, others

are based on computational predictions and should be regarded as such.

General Properties
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Property Value Source

Molecular Formula C₁₀H₉NO₂ --INVALID-LINK--

Molecular Weight 175.19 g/mol --INVALID-LINK--

Appearance Off-white crystalline powder --INVALID-LINK--

Melting Point 75-84 °C --INVALID-LINK--

CAS Number 50820-65-0 --INVALID-LINK--

Predicted Physicochemical Data
The following table presents computationally predicted data for several physicochemical

properties. Experimental verification of these values is recommended.

Property Predicted Value Source

Boiling Point 331.7 ± 15.0 °C at 760 mmHg --INVALID-LINK--

Density 1.253 ± 0.06 g/cm³ --INVALID-LINK--

pKa 15.80 ± 0.30 --INVALID-LINK--

Solubility
Soluble in Chloroform,

Methanol
--INVALID-LINK--

Spectroscopic Properties
Detailed experimental spectra for Methyl indole-6-carboxylate are not readily available in the

public domain. However, based on its structure and data from related indole derivatives, the

expected spectral characteristics are described below.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic

protons on the indole ring, the N-H proton (typically a broad singlet), and the methyl ester

protons (a sharp singlet). The chemical shifts and coupling patterns of the aromatic protons

will be indicative of the 6-substituted indole scaffold.
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¹³C NMR: The carbon NMR spectrum will display signals for the carbonyl carbon of the ester,

the aromatic carbons of the indole ring, and the methyl carbon of the ester group.

Infrared (IR) Spectroscopy
The IR spectrum will exhibit characteristic absorption bands corresponding to the functional

groups present in the molecule. Key expected peaks include:

N-H stretching vibration of the indole ring.

C=O stretching vibration of the ester group.

C-O stretching of the ester.

Aromatic C-H and C=C stretching vibrations.

Mass Spectrometry (MS)
The mass spectrum is expected to show a molecular ion peak (M+) corresponding to the

molecular weight of the compound (175.19 g/mol ). Fragmentation patterns would likely involve

the loss of the methoxy group (-OCH₃) or the entire carbomethoxy group (-COOCH₃) from the

molecular ion.

Experimental Protocols
Synthesis of Methyl Indole-6-carboxylate via Fischer
Esterification
This protocol describes a general method for the synthesis of Methyl indole-6-carboxylate
from indole-6-carboxylic acid using a Fischer esterification reaction.

Reaction Scheme:
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Caption: Fischer Esterification of Indole-6-carboxylic Acid

Materials:

Indole-6-carboxylic acid

Anhydrous methanol

Concentrated sulfuric acid

Saturated sodium bicarbonate solution

Ethyl acetate

Brine (saturated NaCl solution)

Anhydrous sodium sulfate or magnesium sulfate

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar
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Heating mantle

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, dissolve indole-6-carboxylic acid in an excess of anhydrous methanol.

Acid Catalysis: Carefully and slowly add a catalytic amount of concentrated sulfuric acid to

the stirring solution.

Reflux: Heat the reaction mixture to reflux and maintain this temperature for several hours.

The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

Workup: After the reaction is complete (as indicated by TLC), allow the mixture to cool to

room temperature.

Quenching: Slowly pour the reaction mixture into a beaker containing a saturated solution of

sodium bicarbonate to neutralize the excess acid.

Extraction: Transfer the neutralized mixture to a separatory funnel and extract the aqueous

layer multiple times with ethyl acetate.

Washing: Combine the organic layers and wash with brine.

Drying: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

Solvent Removal: Filter off the drying agent and concentrate the organic solution under

reduced pressure using a rotary evaporator to obtain the crude product.

Purification: The crude Methyl indole-6-carboxylate can be further purified by

recrystallization or column chromatography.

Biological Relevance and Signaling Pathways
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Indole derivatives are of significant interest in drug discovery due to their diverse biological

activities. While Methyl indole-6-carboxylate itself may primarily be a synthetic intermediate,

its derivatives have been investigated as potent inhibitors of various protein kinases, which are

key components of cellular signaling pathways often dysregulated in diseases like cancer.[1]

Receptor Tyrosine Kinase (RTK) Signaling
Receptor Tyrosine Kinases (RTKs) such as the Epidermal Growth Factor Receptor (EGFR) and

Vascular Endothelial Growth Factor Receptor (VEGFR) are crucial for regulating cell

proliferation, survival, and angiogenesis.[1][2][3] The aberrant activation of these pathways is a

hallmark of many cancers.[1] Derivatives of indole-6-carboxylate have been explored as

inhibitors of these kinases, making the understanding of these pathways essential for drug

development professionals.[1]

Below is a generalized diagram illustrating the signaling cascade initiated by the activation of

an RTK.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b024179?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/17883287/
https://pubmed.ncbi.nlm.nih.gov/17883287/
https://www.youtube.com/watch?v=Cbl7Ef9h9lI
https://www.semanticscholar.org/paper/Targeting-EGFR-and-VEGF(R)-pathway-cross-talk-in-Larsen-Ouaret/8ac2cc4e2d5e71439110a2d674fa801dc8ce6137
https://pubmed.ncbi.nlm.nih.gov/17883287/
https://pubmed.ncbi.nlm.nih.gov/17883287/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b024179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular Space

Cell Membrane

Intracellular Space

Ligand

Receptor Tyrosine Kinase
(Inactive Monomer)

Binding

Receptor Tyrosine Kinase
(Active Dimer)

Dimerization &
Autophosphorylation

Adaptor Proteins
(e.g., Grb2, Shc)

Recruitment

PI3K

Activation

Ras

Activation

Raf

Activation

MEK

Activation

ERK

Activation

Transcription Factors

Activation

Cellular Response
(Proliferation, Survival,

Angiogenesis)

Akt

Activation

Click to download full resolution via product page

Caption: Generalized Receptor Tyrosine Kinase Signaling Pathway.
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This diagram illustrates how the binding of a ligand to an RTK on the cell surface leads to a

cascade of intracellular signaling events, ultimately resulting in various cellular responses. The

development of small molecule inhibitors that target the kinase activity of these receptors is a

major focus in cancer therapy.

Safety and Handling
Methyl indole-6-carboxylate should be handled with appropriate safety precautions in a

laboratory setting. It is advisable to consult the Safety Data Sheet (SDS) for detailed

information on handling, storage, and disposal.

Conclusion
Methyl indole-6-carboxylate is a valuable chemical entity with applications in organic

synthesis and medicinal chemistry. This guide provides a foundational understanding of its

properties and synthesis. Further research into its biological activities and the development of

its derivatives holds promise for the discovery of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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